Cas no 152993-87-8 (Benzothiazole,2-(2,6-difluorophenyl)-)

• Product Name: Benzothiazole,2-(2,6-difluorophenyl)-
• CAS No: 152993-87-8
• MF: C₁₃H₇F₂NS
• MW: 247.26318860054
• CID: 99060
• PubChem ID: 25227940
• Update Time: 2025-04-18

Benzothiazole,2-(2,6-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(2,6-difluorophenyl)-
• 2-(2,6-difluorophenyl)-1,3-benzothiazole
• 2-(2,6-DIFLUORO-PHENYL)-BENZOTHIAZOLE
• 2-(2,6-difluorophenyl)benzo[d]thiazole
• 2,6-DIMETHYL-4-PYRROLIDIN-1-YL-BENZALDEHYDE
• Benzothiazole,2-(2,6-difluorophenyl)
• DTXSID00649392
• 152993-87-8

• Inchi： 1S/C13H7F2NS/c14-8-4-3-5-9(15)12(8)13-16-10-6-1-2-7-11(10)17-13/h1-7H
• InChI Key： OHZGIOLGRPKMGJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 247.02700
• Monoisotopic Mass: 247.02672673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.24150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles